Cas no 2171984-49-7 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)methylbutanoic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)methylbutanoic acid
• CAS No: 2171984-49-7
• MF: C₂₆H₂₆N₄O₅
• MW: 474.508446216583
• CID: 6009476
• PubChem ID: 165542592
• Update Time: 2025-05-19

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)methylbutanoic acid
• 2-[({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidin-5-yl}formamido)methyl]butanoic acid
• EN300-1500308
• 2171984-49-7

• Inchi： 1S/C26H26N4O5/c1-2-16(25(32)33)11-29-24(31)17-12-27-23(28-13-17)14-30-26(34)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,12-13,16,22H,2,11,14-15H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： HXDOBTTWBDUAEW-UHFFFAOYSA-N
• SMILES： O(C(NCC1N=CC(=CN=1)C(NCC(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.19031994g/mol
• Monoisotopic Mass: 474.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 131Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)methylbutanoic acid

Recent Advances in the Study of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)methylbutanoic acid (CAS: 2171984-49-7)

The compound 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)methylbutanoic acid (CAS: 2171984-49-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several cutting-edge studies aimed at exploring its potential applications in drug discovery and development. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyrimidine ring in its structure makes it a versatile intermediate for peptide synthesis and a promising scaffold for designing novel bioactive compounds.

Recent research has focused on elucidating the synthetic pathways and optimizing the production of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity while reducing the formation of byproducts. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry, demonstrating the compound's compatibility with both methodologies. This advancement is particularly significant for large-scale production, which is essential for further pharmacological evaluations.

In addition to synthetic improvements, the biological activity of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)methylbutanoic acid has been investigated. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. These findings, reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, suggest potential therapeutic applications in diseases characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic properties.

The structural versatility of this molecule has also been exploited in the development of prodrugs and targeted delivery systems. A 2024 study in Advanced Drug Delivery Reviews highlighted its use as a linker in antibody-drug conjugates (ADCs), where it facilitates the controlled release of cytotoxic agents in tumor tissues. The Fmoc group's ability to protect amine functionalities during conjugation reactions, coupled with the pyrimidine ring's hydrogen-bonding capacity, makes this compound an attractive candidate for such applications. These developments underscore its potential in precision medicine and oncology.

Despite these promising advances, challenges remain in the widespread application of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)methylbutanoic acid. Issues such as solubility in aqueous media and stability under physiological conditions need to be addressed. Recent work published in Molecular Pharmaceutics (2024) has begun to tackle these problems by exploring various formulation strategies, including nanoparticle encapsulation and the use of solubilizing excipients. These efforts are crucial for translating the compound's potential into clinically viable therapies.

In conclusion, the ongoing research on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)methylbutanoic acid (CAS: 2171984-49-7) demonstrates its multifaceted utility in chemical biology and drug development. From its role as a synthetic intermediate to its emerging biological activities and applications in drug delivery, this compound continues to inspire innovative research. Future studies will likely focus on expanding its therapeutic scope, optimizing its physicochemical properties, and exploring its mechanisms of action in greater detail. As such, it represents a valuable asset in the toolkit of medicinal chemists and pharmacologists working at the intersection of chemistry and biology.